Cas no 1147391-02-3 ((R)-4-(4-chlorophenyl)oxazolidin-2-one)

• Product Name: (R)-4-(4-chlorophenyl)oxazolidin-2-one
• CAS No: 1147391-02-3
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• MDL: MFCD23140380
• CID: 2197592
• PubChem ID: 68730949
• Update Time: 2025-06-10

(R)-4-(4-chlorophenyl)oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-(4-chlorophenyl)oxazolidin-2-one
• SCHEMBL3654499
• (4R)-4-(4-chlorophenyl)-1,3-oxazolidin-2-one
• 2-Oxazolidinone, 4-(4-chlorophenyl)-, (4R)-
• AKOS037646023
• 1147391-02-3
• MFCD23140380
• XVB39102
• DB-327987
• AS-65848

• MDL： MFCD23140380
• Inchi： 1S/C9H8ClNO2/c10-7-3-1-6(2-4-7)8-5-13-9(12)11-8/h1-4,8H,5H2,(H,11,12)/t8-/m0/s1
• InChI Key： LJJKHOWGJBUWOY-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H]1COC(N1)=O

Computed Properties

• Exact Mass: 197.0243562g/mol
• Monoisotopic Mass: 197.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.9 g/l) (25 º C),

Additional information on (R)-4-(4-chlorophenyl)oxazolidin-2-one

(R)-4-(4-chlorophenyl)oxazolidin-2-one: A Comprehensive Overview

The compound (R)-4-(4-chlorophenyl)oxazolidin-2-one, identified by the CAS registry number CAS No. 1147391-02-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are widely studied for their diverse applications in drug discovery and chemical synthesis. The structure of this compound features a five-membered oxazolidinone ring with a chlorine-substituted phenyl group at the 4-position, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent advancements in synthetic methodologies have enabled the efficient preparation of (R)-4-(4-chlorophenyl)oxazolidin-2-one. Researchers have employed asymmetric catalysis and enantioselective synthesis to achieve high yields and enantiomeric excess, which are critical for its application in chiral environments. The compound's unique stereochemistry, particularly the (R)-configuration, plays a pivotal role in its interactions with biological systems, making it a promising candidate for drug development.

The structural features of CAS No. 1147391-02-3 contribute significantly to its chemical reactivity and biological activity. The oxazolidinone ring is known for its stability and ability to participate in various nucleophilic and electrophilic reactions. The presence of the 4-chlorophenyl group introduces electronic effects that can modulate the compound's reactivity and selectivity in synthetic transformations. These properties make it an ideal building block for constructing complex molecules with potential therapeutic applications.

In terms of applications, (R)-4-(4-chlorophenyl)oxazolidin-2-one has been utilized as an intermediate in the synthesis of β-lactam antibiotics, where its oxazolidinone core serves as a scaffold for constructing these important drug classes. Additionally, recent studies have explored its role in asymmetric organocatalysis, where it acts as a chiral catalyst for enantioselective reactions. This highlights its versatility and importance in modern organic synthesis.

Recent research has also focused on the pharmacological properties of derivatives of CAS No. 1147391-02-3. For instance, studies have demonstrated that certain analogs exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases, such as β-secretase. These findings underscore the potential of this compound as a lead structure for developing novel therapeutics targeting complex biological systems.

The synthesis of (R)-4-(4-chlorophenyl)oxazolidin-2-one typically involves multi-step processes that emphasize stereocontrol and functional group compatibility. One common approach involves the condensation of chloroaniline derivatives with carbonyl compounds under specific reaction conditions to form the oxazolidinone ring. The use of chiral auxiliaries or asymmetric induction techniques ensures the formation of the desired enantiomer, which is crucial for downstream applications.

In conclusion, (R)-4-(4-chlorophenyl)oxazolidin-2-one, or CAS No. 1147391-02-3, stands out as a versatile and valuable molecule in contemporary organic chemistry and pharmacology. Its unique structure, coupled with advanced synthetic methodologies, positions it as a key player in the development of innovative drugs and chemical processes. Ongoing research continues to unlock new potentials for this compound, ensuring its relevance in future scientific endeavors.